2-amino-6-[(cyanomethyl)thio]-4-(2-thienyl)-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-6-(cyanomethylsulfanyl)-4-thiophen-2-ylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C13H7N5S2/c14-3-5-20-13-9(7-16)11(10-2-1-4-19-10)8(6-15)12(17)18-13/h1-2,4H,5H2,(H2,17,18)
• InChI Key: PFBKXIIHZHVUDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(C(=NC(=C2C#N)SCC#N)N)C#N
• Molecular Formula: C13H7N5S2
• Molecular Weight: 297.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "2-amino-6-[(cyanomethyl)thio]-4-(2-thienyl)-3,5-pyridinedicarbonitrile" involves multiple steps, including reactions of cyanoacetohydrazones with arylidenemalononitriles under basic catalysis to afford various substituted pyridinedicarbonitriles with high regioselectivity (Girgis, Hosni, & Ahmed-Farag, 2003). The lithiated β-amino-β-substituted acrylonitriles generated in situ can undergo cyclocondensation with α-oxoketenedithioacetals to afford substituted cyanopyridines (Gupta, Ila, & Junjappa, 1990).

Molecular Structure Analysis

The structure of such compounds has been elucidated through various spectroscopic techniques, including NMR, IR, and X-ray diffraction. The detailed molecular structure analysis helps in understanding the electronic and spatial configuration, which is crucial for determining their chemical reactivity and interaction with biological targets. For example, the structure of 2-methyl-4-amino-5-cyano-6-(2-hydroxyl ethylamino)-nicotinic ethyl ester was determined by single crystal X-ray diffraction, highlighting the importance of structural analysis in understanding the properties of these compounds (Liu, Ren, & He, 2015).

Chemical Reactions and Properties

These compounds undergo a variety of chemical reactions, including cyclocondensation, alkylation, and cyclization, leading to the formation of diverse heterocyclic systems with potential biological activities. For instance, cyclization of ethyl 4,6-dimethyl-3-[(cyanoacetyl)amino]thieno[2,3-b]-pyridine-2-carboxylate afforded dihydroxythieno[2,3-b:4,5-b']dipyridine-3-carbonitrile, whose tautomeric equilibrium was studied, demonstrating the complex chemical behavior of these compounds (Chigorina, Bespalov, & Dotsenko, 2019).

Scientific Research Applications

Cyclization Reactions and Synthesis of Heterocycles

• Cyclization Reactions of Nitriles : The interaction of 2-thienylidene derivatives with methylene-active nitriles leads to the synthesis of 2,6-diamino-3,5-dicyano-4-(2-thienyl)-4H-thiopyran, which is a precursor for the synthesis of 3,6-diamino-4-(2-thienyl)thieno[2,3-b]pyridines through smooth recrystallization and alkylation at the sulfur atom by α-halocarbonyl compounds (Matrosova et al., 1991).

• Synthesis of Cyanopyridinethiones and Thieno[2,3-b]pyridines : Novel cyanopyridinethiones were synthesized as synthons for new thieno[2,3-b]pyridines with anticipated biological activities, demonstrating the compound's utility in creating biologically active structures (Mohamed et al., 2007).

Synthesis of Substituted Pyridines

• Elaboration of 2-Aminopyridines : The displacement of a methylsulfinyl group from the 6-position of the pyridine ring allowed the synthesis of 2-aminopyridines with various polar 6-substituents, showing the compound's role in the modification of pyridine structures for potential applications (Teague, 2008).

Application in Dye Synthesis and Disperse Dyes

• Synthesis of Azo Pyrazolo[1,5-a]pyrimidine-thieno[2,3-b]pyridine Derivatives : The compound was used in synthesizing novel dyes with potential applications in coloring polyester fibers, demonstrating its utility in materials science and textile applications (Ho, 2005).

Novel Synthetic Approaches and Biological Activities

• Synthetic Approaches to Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives : The compound serves as a versatile synthon for the preparation of novel heterocycles, highlighting its significance in medicinal chemistry and drug design (El-Meligie et al., 2020).